![molecular formula C23H16ClN3O6 B3295499 3-(2-(4-chlorophenoxy)acetamido)-N-(4-nitrophenyl)benzofuran-2-carboxamide CAS No. 887899-53-8](/img/structure/B3295499.png)
3-(2-(4-chlorophenoxy)acetamido)-N-(4-nitrophenyl)benzofuran-2-carboxamide
Overview
Description
3-(2-(4-chlorophenoxy)acetamido)-N-(4-nitrophenyl)benzofuran-2-carboxamide, also known as CNB-001, is a synthetic compound designed for its neuroprotective properties. CNB-001 is a benzofuran derivative and has shown potential in the treatment of various neurological disorders.
Mechanism of Action
The exact mechanism of action of 3-(2-(4-chlorophenoxy)acetamido)-N-(4-nitrophenyl)benzofuran-2-carboxamide is not fully understood. However, it is believed to work by modulating the activity of various signaling pathways in the brain. This compound has been shown to activate the Nrf2 pathway, which is responsible for regulating cellular antioxidant responses. It has also been shown to inhibit the activity of NF-kB, which is a key regulator of inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase the expression of antioxidant enzymes, such as superoxide dismutase and catalase. It has also been shown to decrease the expression of pro-inflammatory cytokines, such as TNF-alpha and IL-6. In addition, this compound has been shown to improve cognitive function and reduce neuronal damage in animal models of neurological disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-(2-(4-chlorophenoxy)acetamido)-N-(4-nitrophenyl)benzofuran-2-carboxamide for lab experiments is its neuroprotective properties. This makes it a useful tool for studying the mechanisms underlying various neurological disorders. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.
Future Directions
There are a number of potential future directions for research on 3-(2-(4-chlorophenoxy)acetamido)-N-(4-nitrophenyl)benzofuran-2-carboxamide. One area of focus could be on developing more efficient synthesis methods for the compound. Another area of focus could be on studying the long-term effects of this compound in animal models of neurological disorders. Additionally, there is potential for developing this compound as a therapeutic agent for human use. Clinical trials would need to be conducted to determine its safety and efficacy in humans.
Scientific Research Applications
3-(2-(4-chlorophenoxy)acetamido)-N-(4-nitrophenyl)benzofuran-2-carboxamide has been extensively studied for its neuroprotective properties. It has shown potential in the treatment of various neurological disorders, including Alzheimer's disease, Parkinson's disease, and traumatic brain injury. This compound has been shown to protect neurons from oxidative stress and inflammation, which are key factors in the development of these disorders.
properties
IUPAC Name |
3-[[2-(4-chlorophenoxy)acetyl]amino]-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H16ClN3O6/c24-14-5-11-17(12-6-14)32-13-20(28)26-21-18-3-1-2-4-19(18)33-22(21)23(29)25-15-7-9-16(10-8-15)27(30)31/h1-12H,13H2,(H,25,29)(H,26,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KUPQBRFRLRAYMZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=C(O2)C(=O)NC3=CC=C(C=C3)[N+](=O)[O-])NC(=O)COC4=CC=C(C=C4)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H16ClN3O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
465.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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